![molecular formula C17H22BrNO5 B1200205 Scopolamine N-oxide hydrobromide CAS No. 6106-81-6](/img/structure/B1200205.png)
Scopolamine N-oxide hydrobromide
Overview
Description
It is a chemical compound with the molecular formula C17H21NO5 · HBr and a molecular weight of 400.26 g/mol . This compound is known for its anticholinergic properties and is used in various scientific and medical applications.
Scientific Research Applications
Scopolamin-N-oxide hydrobromide has a wide range of scientific research applications, including:
Future Directions
: Structure analysis of (-) scopolamine N-oxide (1) hydrobromide monohydrate by X-ray crystallography. Canadian Journal of Chemistry, 49, 3258 (1971). Link : Sigma-Aldrich. (−)Scopolamine N-oxide hydrobromide. Link : Sigma-Aldrich. This compound phyproof® Reference Substance. Link : NIST Chemistry WebBook. Scopolamine, n-oxide, hydrobromide. Link
Mechanism of Action
Scopolamin-N-oxide hydrobromide exerts its effects by inhibiting the activity of muscarinic acetylcholine receptors (mAChRs). These receptors are involved in various physiological processes, including the regulation of heart rate, smooth muscle contraction, and glandular secretion . By blocking these receptors, the compound can alter parasympathetic nervous system activity and produce therapeutic effects such as reducing nausea and vomiting .
Biochemical Analysis
Biochemical Properties
Scopolamine N-oxide hydrobromide plays a significant role in biochemical reactions, particularly those involving the nervous system. It interacts with muscarinic acetylcholine receptors (mAChRs), inhibiting the action of acetylcholine, a neurotransmitter. This interaction is crucial in understanding the compound’s anticholinergic effects. Additionally, this compound has been shown to interact with various enzymes and proteins involved in neurotransmission, such as acetylcholinesterase, which breaks down acetylcholine .
Cellular Effects
This compound affects various types of cells, particularly those in the nervous system. It influences cell function by blocking muscarinic receptors, leading to decreased cholinergic signaling. This can result in altered cell signaling pathways, changes in gene expression, and modifications in cellular metabolism. For example, in neuronal cells, this compound can inhibit the release of neurotransmitters, affecting synaptic transmission and overall neural communication .
Molecular Mechanism
The molecular mechanism of this compound involves its binding to muscarinic acetylcholine receptors, where it acts as a competitive antagonist. By binding to these receptors, it prevents acetylcholine from exerting its effects, leading to a decrease in cholinergic activity. This inhibition can result in various physiological effects, such as reduced muscle contractions and decreased secretion of bodily fluids. Additionally, this compound can influence gene expression by modulating signaling pathways that control transcription factors .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that this compound remains stable under certain conditions but can degrade over time, leading to a decrease in its efficacy. Long-term exposure to the compound can result in sustained changes in cellular function, such as prolonged inhibition of neurotransmitter release and alterations in receptor sensitivity .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound can cause mild anticholinergic effects, such as dry mouth and blurred vision. At higher doses, it can lead to more severe effects, including significant cognitive impairment and motor dysfunction. Studies in animal models have shown that high doses of this compound can induce symptoms similar to those observed in neurodegenerative diseases, making it a valuable tool for studying these conditions .
Metabolic Pathways
This compound is involved in various metabolic pathways, primarily those related to its breakdown and elimination from the body. The compound is metabolized by enzymes in the liver, such as cytochrome P450 enzymes, which facilitate its conversion into inactive metabolites. These metabolites are then excreted from the body through the kidneys. The interaction of this compound with these metabolic enzymes can influence its overall pharmacokinetics and duration of action .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are critical for understanding its pharmacological effects. The compound can cross the blood-brain barrier, allowing it to exert its effects on the central nervous system. Within cells, this compound can be transported by specific transporters and binding proteins, which facilitate its movement to target sites. The distribution of the compound within tissues can affect its efficacy and potential side effects .
Subcellular Localization
This compound’s subcellular localization is essential for its activity and function. The compound can localize to specific compartments within cells, such as the cytoplasm and cell membrane, where it interacts with its target receptors. Post-translational modifications, such as phosphorylation, can influence the compound’s localization and activity. Understanding the subcellular distribution of this compound can provide insights into its mechanism of action and potential therapeutic applications .
Preparation Methods
Synthetic Routes and Reaction Conditions
Scopolamin-N-oxide hydrobromide can be synthesized through the oxidation of scopolamine using hydrogen peroxide in ethanol. The reaction involves the preferential equatorial orientation of the N-oxidation . The process is typically carried out under controlled conditions to ensure the desired stereochemistry and purity of the product.
Industrial Production Methods
In industrial settings, scopolamine hydrobromide can be prepared using a method called magnetic field-induced crystallization. This method leverages the difference in solubility between scopolamine and scopolamine hydrobromide. The process involves salifying crystallization followed by treatment with a magnetic field to enhance the purity and recovery rate of the crystals .
Chemical Reactions Analysis
Types of Reactions
Scopolamin-N-oxide hydrobromide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form different products.
Reduction: Reduction reactions can convert it back to its parent compound, scopolamine.
Substitution: It can undergo substitution reactions where functional groups are replaced by other groups.
Common Reagents and Conditions
Common reagents used in these reactions include hydrogen peroxide for oxidation and various reducing agents for reduction reactions. The conditions for these reactions are typically mild to moderate temperatures and controlled pH levels to ensure the stability of the compound.
Major Products Formed
The major products formed from these reactions include various derivatives of scopolamine and its N-oxide form. These products can have different pharmacological properties and applications.
Comparison with Similar Compounds
Similar Compounds
Scopolamine hydrobromide: A closely related compound with similar anticholinergic properties.
Homatropine hydrobromide: A derivative of atropine with a shorter duration of action.
Uniqueness
Scopolamin-N-oxide hydrobromide is unique due to its specific stereochemistry and the presence of the N-oxide functional group. This gives it distinct pharmacological properties compared to other tropane alkaloids. Its ability to undergo various chemical reactions and its applications in different scientific fields further highlight its uniqueness.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway of Scopolamine N-oxide hydrobromide involves the oxidation of Scopolamine hydrobromide to Scopolamine N-oxide followed by the reaction with hydrobromic acid to form Scopolamine N-oxide hydrobromide.", "Starting Materials": [ "Scopolamine hydrobromide", "Hydrogen peroxide", "Sodium hydroxide", "Hydrobromic acid", "Water" ], "Reaction": [ "Step 1: Dissolve Scopolamine hydrobromide in water.", "Step 2: Add hydrogen peroxide and sodium hydroxide to the solution and stir for several hours at room temperature to oxidize Scopolamine hydrobromide to Scopolamine N-oxide.", "Step 3: Acidify the solution with hydrobromic acid to form Scopolamine N-oxide hydrobromide.", "Step 4: Filter the precipitate and wash with water to obtain Scopolamine N-oxide hydrobromide as a white crystalline solid." ] } | |
6106-81-6 | |
Molecular Formula |
C17H22BrNO5 |
Molecular Weight |
400.3 g/mol |
IUPAC Name |
[(1R,2R,4S,5S)-9-methyl-9-oxido-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl] (2R)-3-hydroxy-2-phenylpropanoate;hydrobromide |
InChI |
InChI=1S/C17H21NO5.BrH/c1-18(21)13-7-11(8-14(18)16-15(13)23-16)22-17(20)12(9-19)10-5-3-2-4-6-10;/h2-6,11-16,19H,7-9H2,1H3;1H/t11?,12-,13-,14+,15-,16+,18?;/m0./s1 |
InChI Key |
MGNNYKWRWHQLCR-UUUUXVGVSA-N |
Isomeric SMILES |
C[N+]1([C@@H]2CC(C[C@H]1[C@H]3[C@@H]2O3)OC(=O)[C@@H](CO)C4=CC=CC=C4)[O-].Br |
SMILES |
C[N+]1(C2CC(CC1C3C2O3)OC(=O)C(CO)C4=CC=CC=C4)[O-].Br |
Canonical SMILES |
C[N+]1(C2CC(CC1C3C2O3)OC(=O)C(CO)C4=CC=CC=C4)[O-].Br |
Color/Form |
Prisms from water |
melting_point |
135-138 °C |
97-75-6 6106-81-6 |
|
Pictograms |
Acute Toxic |
solubility |
Sol in water about 10 g/100 ml; slightly sol in alc, acetone |
vapor_pressure |
1.45X10-12 mm Hg at 25 °C (est) |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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